Cas no 88670-15-9 (1H-Tetrazole-5-acetic acid, 1,1-dimethylethyl ester)

• Product Name: 1H-Tetrazole-5-acetic acid, 1,1-dimethylethyl ester
• CAS No: 88670-15-9
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 625059
• PubChem ID: 20264825
• Update Time: 2025-04-19

1H-Tetrazole-5-acetic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-5-acetic acid, 1,1-dimethylethyl ester
• tert-butyl 2-(2H-tetrazol-5-yl)acetate
• DTXSID40604309
• tert-Butyl (2H-tetrazol-5-yl)acetate
• 88670-15-9
• SCHEMBL10942193

• Inchi： 1S/C7H12N4O2/c1-7(2,3)13-6(12)4-5-8-10-11-9-5/h4H2,1-3H3,(H,8,9,10,11)
• InChI Key： RUQHEXABOSLJSV-UHFFFAOYSA-N
• SMILES： O(C(CC1N=NNN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.8Ų